Cas no 689-67-8 ((E/Z)-Geranylacetone)

• Product Name: (E/Z)-Geranylacetone
• CAS No: 689-67-8
• MF: C₁₃O
• MW: 172.138503074646
• MDL: MFCD00008910
• CID: 39546
• PubChem ID: 1549778
• Update Time: 2025-04-18

(E/Z)-Geranylacetone Chemical and Physical Properties

Names and Identifiers

• 6,10-dimethylundeca-5,9-dien-2-one
• Geranylacetone
• Geranylacetone [mixture of (E)- and (Z)- isomers, (3:2)]
• 6,10-Dimethyl-5,9-undecadien-2-one
• Mixture of Nerylacetone and Geranylacetone
• 6,10-Dimethyl-5,9-undecadien-2-one [mixture of (E)- and (Z)- isomers, (3:2)]
• Geranyl-2-propanone [mixture of (E)- and (Z)- isomers, (3:2)]
• (E/Z)-Geranylacetone

• MDL： MFCD00008910
• Inchi： 1S/C13O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14
• InChI Key： QLRJNYRYBHASEO-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]\[C][C]C(=O)[C])/[C])/[C] |^1:0,2,6,11,12,13,^4:3,4,7,8|

Computed Properties

• Exact Mass: 194.16700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.87(lit.)
• Boiling Point: 250℃(lit.)
• Flash Point: 113℃(235.4℉)(lit.)
• Refractive Index: n20/D 1.465-1.469
• Water Partition Coefficient: Not miscible or difficult to mix in water. Soluble in alcohol.
• PSA: 17.07000
• LogP: 4.04830
• Solubility: Not determined
• FEMA: 3542 | 6,10-DIMETHYL-5,9-UNDECADIEN-2-ONE

(E/Z)-Geranylacetone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S37/39
• RTECS：YQ1190000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids